5-Bromo-2-fluorophenylzinc iodide

• IUPAC Name: 1-bromo-4-fluorobenzene-5-ide;iodozinc(1+)
• InChI: InChI=1S/C6H3BrF.HI.Zn/c7-5-1-3-6(8)4-2-5;;/h1-3H;1H;/q-1;;+2/p-1
• InChI Key: QWBZVUIKVHZVJI-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=[C-]C=C1Br)F.[Zn+]I
• Molecular Formula: C6H3BrFIZn
• Molecular Weight: 366.3 g/mol
• CAS No.: 749928-54-9

Description

5-Bromo-2-fluorophenylzinc iodide is a useful research compound. Its molecular formula is C6H3BrFIZn and its molecular weight is 366.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Organic Chemistry

5-Bromo-2-fluorophenylzinc iodide is a reagent used in organic synthesis. One study describes the preparation of a related reagent, 5-bromo-2-pyridylzinc iodide, through a direct preparation method. This reagent was then employed in various coupling reactions to yield cross-coupling products, illustrating its utility in organic synthesis (Rieke & Kim, 2011).

Another research explored the synthesis of 3,5-disubstituted 2-fluoropyridines and 2-pyridones using a compound similar to this compound. This involved the Suzuki reaction of 5-bromo-2-fluoro-3-pyridylboronic acid with a range of aryl iodides, demonstrating the compound's role in the development of novel organic structures (Sutherland & Gallagher, 2003).

Medicinal Chemistry and Radiopharmaceuticals

In medicinal chemistry, analogues of this compound have been synthesized for tumor imaging. One study synthesized 5-bromo- and 5-iodo-1-(2-fluoro-2-deoxy-beta-D-ribofuranosyl)uracil, investigating their distribution in mice with Lewis lung tumors. These compounds demonstrated in vivo stability and potential for imaging applications (Mercer, Xu, Knaus, & Wiebe, 1989).

Analytical Chemistry

In analytical chemistry, compounds like this compound have been used in the development of new iodide ion-selective electrodes. One study described electrodes based on various carriers, demonstrating their utility in potentiometric measurements and indicating the broad applicability of halogenated compounds in sensor development (Shokrollahi et al., 2009).

Safety and Hazards

5-Bromo-2-fluorophenylzinc iodide is considered hazardous for shipping. Detailed safety data sheets should be consulted for handling and storage guidelines.

Future Directions

While specific future directions for 5-Bromo-2-fluorophenylzinc iodide are not mentioned in the available resources, organozinc compounds are of interest in the field of organic synthesis and may find applications in the synthesis of various organic compounds.

Mechanism of Action

Target of Action

Organozinc compounds like this are often used in organic synthesis, particularly in transition metal-catalyzed carbon-carbon bond-forming reactions .

Mode of Action

5-Bromo-2-fluorophenylzinc iodide is likely to participate in Suzuki–Miyaura (SM) cross-coupling reactions . In these reactions, the compound would interact with a palladium catalyst. The process involves two key steps: oxidative addition and transmetalation . In oxidative addition, the palladium catalyst forms a bond with the organozinc compound. In transmetalation, the organozinc group is transferred from zinc to palladium .

Biochemical Pathways

Its role in sm coupling reactions suggests it could be involved in the synthesis of complex organic molecules . These reactions are crucial for creating new carbon-carbon bonds, a fundamental process in organic chemistry and drug synthesis .

Result of Action

The primary result of this compound’s action in a SM coupling reaction is the formation of a new carbon-carbon bond . This allows for the synthesis of complex organic molecules from simpler precursors .

Action Environment

The efficacy and stability of this compound, like many organozinc reagents, can be influenced by various environmental factors. These include the presence of a suitable catalyst (typically palladium), the temperature, and the pH of the reaction environment . The compound is generally stable under mild, functional group tolerant reaction conditions .